3-Phenoxy-2-butanone
Cat. No. B1363664
M. Wt: 164.2 g/mol
InChI Key: GYXROYABIGAUKY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US03987158
Procedure details
A mixture of 3-bromobutan-2-one (75.5 g.) and finely-powdered potassium iodide (1 g.) in ethyl methyl ketone (50 ml.) was added dropwise, over 25 minutes, to a stirred, refluxing mixture of phenol (47 g.) and dry potassium carbonate (82 g.) in ethyl methyl ketone (100 ml.) Stirring and refluxing were continued for a total of 5 hours and the mixture was cooled, poured into water (cs. 500 ml.) and extracted with ether. The ether extract was washed exhaustively with 5N-sodium hydroxide, dried over anhydrous sodium sulphate and evaporated. The residue was distilled to give pure 3-phenoxybutan-2-one, b.p. 110°-112°/14 mm.
Identifiers
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REACTION_CXSMILES
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Br[CH:2]([CH3:6])[C:3](=[O:5])[CH3:4].[I-].[K+].[C:9]1([OH:15])[CH:14]=[CH:13][CH:12]=[CH:11][CH:10]=1.C(=O)([O-])[O-].[K+].[K+]>CC(CC)=O.O>[O:15]([CH:2]([CH3:6])[C:3](=[O:5])[CH3:4])[C:9]1[CH:14]=[CH:13][CH:12]=[CH:11][CH:10]=1 |f:1.2,4.5.6|
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Inputs
Step One
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Name
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Quantity
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75.5 g
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Type
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reactant
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Smiles
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BrC(C(C)=O)C
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Name
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Quantity
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1 g
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Type
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reactant
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Smiles
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[I-].[K+]
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Name
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Quantity
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50 mL
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Type
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solvent
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Smiles
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CC(=O)CC
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Step Two
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Name
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Quantity
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47 g
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Type
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reactant
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Smiles
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C1(=CC=CC=C1)O
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Name
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Quantity
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82 g
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Type
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reactant
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Smiles
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C([O-])([O-])=O.[K+].[K+]
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Name
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Quantity
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100 mL
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Type
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solvent
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Smiles
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CC(=O)CC
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Step Three
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Name
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Quantity
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500 mL
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Type
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solvent
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Smiles
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O
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Conditions
Stirring
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Type
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CUSTOM
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Details
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Stirring
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
ADDITION
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Type
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ADDITION
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Details
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was added dropwise, over 25 minutes, to a stirred
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Duration
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25 min
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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refluxing
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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refluxing
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CUSTOM
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Type
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CUSTOM
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Details
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were continued for a total of 5 hours
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Duration
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5 h
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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the mixture was cooled
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EXTRACTION
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Type
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EXTRACTION
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Details
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extracted with ether
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EXTRACTION
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Type
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EXTRACTION
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Details
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The ether extract
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WASH
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Type
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WASH
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Details
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was washed exhaustively with 5N-sodium hydroxide
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried over anhydrous sodium sulphate
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CUSTOM
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Type
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CUSTOM
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Details
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evaporated
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DISTILLATION
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Type
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DISTILLATION
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Details
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The residue was distilled
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Outcomes
Product
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Name
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Type
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product
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Smiles
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O(C1=CC=CC=C1)C(C(C)=O)C
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
